Cas no 1192556-48-1 (3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

• Product Name: 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• CAS No: 1192556-48-1
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 5433955
• Update Time: 2025-10-28

3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)-5-(5-thiophen-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(2,3-dimethoxyphenyl)-5-[5-(2-thienyl)-1H-pyrazol-3-yl]-
• 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

• Inchi： 1S/C17H14N4O3S/c1-22-13-6-3-5-10(15(13)23-2)16-18-17(24-21-16)12-9-11(19-20-12)14-7-4-8-25-14/h3-9H,1-2H3,(H,19,20)
• InChI Key： FRESWNYTYCRTSP-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C3SC=CC=3)NN=2)=NC(C2=CC=CC(OC)=C2OC)=N1

Additional information on 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Analysis of 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1192556-48-1)

The compound 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1192556-48-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the 1,2,4-oxadiazole core and thiophene-pyrazole hybrid moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which aligns with current trends in drug discovery and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in designing small-molecule therapeutics. The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and ability to mimic peptide bonds, making it valuable in structure-activity relationship (SAR) studies. Additionally, the incorporation of a thiophene group enhances the compound's electronic properties, which is relevant for applications in organic electronics and optoelectronic materials. These attributes have sparked interest in platforms like PubMed and SciFinder, where queries about oxadiazole derivatives and their pharmacological profiles are frequent.

From a synthetic perspective, 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole can be prepared via cyclization reactions involving precursor molecules like amidoximes and carboxylic acid derivatives. Its dimethoxyphenyl substituent further contributes to its lipophilicity, a critical factor in drug-likeness assessments. This aligns with the growing focus on ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties in early-stage drug development, a topic frequently searched in Google Scholar and patent databases.

The compound's potential extends beyond therapeutics. Its π-conjugated system makes it a candidate for fluorescent probes and sensor materials, addressing the rising demand for molecular imaging tools in diagnostics. Researchers exploring AI-driven molecular design often investigate such structures for their quantum chemical properties, as evidenced by searches on platforms like Reaxys and ChemRxiv. Furthermore, its pyrazole-thiophene linkage is of interest in catalysis and coordination chemistry, where hybrid heterocycles play pivotal roles.

In conclusion, 3-(2,3-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a multifaceted compound with applications spanning drug discovery, materials science, and chemical sensing. Its structural complexity and functional diversity make it a subject of ongoing research, reflecting broader trends in precision medicine and sustainable chemistry. As scientific databases continue to highlight its potential, this compound is poised to remain a focal point in interdisciplinary studies.